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The elements antimony (Sb) and bismuth (Bi), both Group 15 metalloids, are fundamental
components in the field of thermoelectrics. Their unique electronic and thermal properties,
particularly when alloyed with each other and with chalcogens like tellurium and selenium, have
positioned them at the forefront of research for waste heat recovery and solid-state cooling
applications. This guide provides a comparative analysis of the thermoelectric performance of
antimony and bismuth, presenting key experimental data, detailing measurement
methodologies, and illustrating the logical workflow for material evaluation.

Intrinsic Thermoelectric Properties of Pure
Antimony and Bismuth

While antimony and bismuth are most effective in thermoelectric devices as alloys,
understanding their intrinsic properties provides a baseline for comparison. Both elements are
semimetals with complex electronic band structures that give rise to their thermoelectric
behavior.

Below is a summary of the thermoelectric properties of pure polycrystalline antimony and
bismuth at various temperatures. It is important to note that the thermoelectric properties of
these elements, especially bismuth, can be highly anisotropic, meaning they vary with the
crystallographic direction of measurement. The data presented here are for polycrystalline
samples, which represent an average over these directions.
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Table 1: Thermoelectric Properties of Pure Antimony (Sb)

Seebeck Electrical Thermal . )
Temperature . . . Figure of Merit
K Coefficient Conductivity Conductivity 2T

(MVIK) (1015 SIm) (Wim-K)
100 ~+20 1.8 42 ~0.002
200 ~+35 1.0 29 ~0.008
300 ~ +45 0.25[1] 24.4[1][2] ~0.015

Table 2: Thermoelectric Properties of Pure Bismuth (Bi)

Seebeck Electrical Thermal . .
Temperature o o . Figure of Merit
K) Coefficient Conductivity Conductivity T

(MVIK) (1015 Sim) (Wim-K)
100 ~-40 1.3 12.0 ~0.017
200 ~-60 0.9 9.0 ~0.072
300 ~-70 0.077[3] 7.9[3] ~0.15

Note: The ZT values for pure elements are generally low, limiting their direct use in high-
performance thermoelectric applications.

Performance Enhancement in Bismuth-Antimony
(Bi-Sb) Alloys

The thermoelectric performance of both elements is significantly enhanced when they are
alloyed. Bismuth-antimony (Bi-Sb) alloys are particularly notable for their excellent
thermoelectric properties at cryogenic temperatures. The addition of antimony to bismuth
modifies the electronic band structure, leading to a semimetal-to-semiconductor transition at an
antimony concentration of around 7-22 at.%. This transition is key to optimizing the Seebeck
coefficient and, consequently, the thermoelectric figure of merit.

Table 3: Thermoelectric Properties of Bismuth-Antimony (Bi-Sb) Alloys
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Alloy Seebeck Electrical Thermal .

. Temperatur o o o Figure of
Compositio Coefficient Resistivity Conductivit .

e (K) Merit (zT)

n (MVIK) (MQ-m) y (Wim-K)
Bi-5%Shb 300 -110 ~0.52
Bi-12%Sh 80 -160 ~0.42
Bi-12%Sb 300 -110 ~0.1

Bismuth Telluride and Antimony Telluride Based

Alloys

For near-room temperature applications, alloys of bismuth and antimony with tellurium are the

most widely used thermoelectric materials. Bismuth telluride (Bi=Tes) based materials, often

alloyed with antimony telluride (Sb2Tes) to form p-type legs and with bismuth selenide (BizSes)

for n-type legs, exhibit the highest ZT values around room temperature. Nanostructuring these

alloys has been a successful strategy to further enhance their ZT by reducing lattice thermal

conductivity through increased phonon scattering at grain boundaries.

Table 4: Thermoelectric Properties of (Bi,Sb)2Tes Alloys

Electrical Thermal
Seebeck ] . .
] Temperat o Conducti Conducti Figure of
Material Type Coefficie ) . .
ure (K) vity (103 vity Merit (ZT)
nt (pVIK)
Sicm) (WIm-K)
Polycrystall
ne t 300 220 1.0 1.2 1.0
-type ~ ~1. ~1. ~1.
Bio.sSb1.sT PP
es
Nanostruct
ured p-type  p-type 373 ~230 ~0.9 ~0.9 ~1.4
BiSbTe
Experimental Protocols
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Accurate and reproducible measurement of thermoelectric properties is crucial for material
evaluation. The following are standard experimental protocols for characterizing the key
thermoelectric parameters.

Seebeck Coefficient Measurement

The Seebeck coefficient is determined by measuring the electromotive force (voltage)
generated across a material when a temperature gradient is applied.

o Sample Preparation: The material is typically cut into a rectangular bar of known dimensions.

o Apparatus: A differential method is commonly employed. The sample is placed between two
heater/cooler blocks to establish a temperature gradient. Two thermocouples are attached to
the sample at a known distance apart.

o Measurement: A small temperature difference (AT) is created across the sample by the
heaters. The voltage (AV) generated between the two points where the thermocouples are
attached is measured. The Seebeck coefficient (S) is then calculated as S = -AV/AT. The
measurement is repeated at various ambient temperatures to determine the temperature
dependence of the Seebeck coefficient.

Electrical Conductivity Measurement

The four-probe method is the standard technique for measuring the electrical conductivity of
semiconducting materials to eliminate the influence of contact resistance.

o Sample Preparation: The material is prepared in a shape with a uniform cross-sectional area,
typically a rectangular bar or a thin film.

o Apparatus: A four-point probe setup consists of four equally spaced, co-linear probes.

e Measurement: A direct current (I) is passed through the two outer probes. The voltage (V)
across the two inner probes is measured. The electrical resistivity (p) is calculated using the
formula p = (V/l) * (A/L), where A is the cross-sectional area and L is the distance between
the inner probes. The electrical conductivity (o) is the reciprocal of the resistivity (o = 1/p).

Thermal Conductivity Measurement
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The laser flash method is a widely used technique for measuring the thermal diffusivity of a
material, from which the thermal conductivity can be calculated.

Sample Preparation: A small, thin, disc-shaped sample is prepared. The surfaces should be
parallel and flat.

o Apparatus: The sample is placed in a furnace to control the ambient temperature. A high-
intensity, short-duration laser pulse is directed at one face of the sample, and an infrared
detector is focused on the opposite face.

o Measurement: The laser pulse heats the front face of the sample. The IR detector records
the temperature rise on the rear face as a function of time. The thermal diffusivity (a) is
calculated from the time it takes for the rear face to reach half of its maximum temperature
rise.

o Calculation of Thermal Conductivity: The thermal conductivity (k) is then calculated using the
equation k =a * p * C_p, where p is the density of the material and C_p is its specific heat
capacity. The density is measured by standard techniques, and the specific heat capacity is
often measured using differential scanning calorimetry (DSC).

Visualization of the Thermoelectric Material
Evaluation Workflow

The following diagram illustrates the logical workflow for the comparative analysis and
characterization of thermoelectric materials like antimony and bismuth.
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Caption: Workflow for thermoelectric material characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Antimony and Bismuth in
Thermoelectric Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241702#comparative-analysis-of-antimony-and-
bismuth-in-thermoelectric-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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